Copper-mediated pentafluoroethylation of organoboronates and terminal alkynes with TMSCF3†

Chemical Communications Pub Date: 2022-03-30 DOI: 10.1039/D2CC00975G

Abstract

The TMSCF3-derived CuCF2CF3 species has been successfully applied in pentafluoroethylation of organoboronates and terminal alkynes. By using 1,10-phenanthroline as a ligand, a broad range of (hetero)arylboronates and alkenylboronates were smoothly pentafluoroethylated under aerobic conditions. Furthermore, terminal alkynes can undergo aerobic cross-coupling with the TMSCF3-derived CuCF2CF3 species in the absence of additional ligands.

Graphical abstract: Copper-mediated pentafluoroethylation of organoboronates and terminal alkynes with TMSCF3
Copper-mediated pentafluoroethylation of organoboronates and terminal alkynes with TMSCF3†
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